4-Amino-1H-pyrazole-3-carboxylic acid
Overview
Description
4-Amino-1H-pyrazole-3-carboxylic acid is a heterocyclic building block used for the synthesis of more complex pharmaceutical and biologically active compounds . It is considered a pharmacologically important active scaffold that possesses almost all types of pharmacological activities .
Synthesis Analysis
Pyrazoles are synthesized using various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system . A novel series of 1-(4-chlorophenyl)-4-hydroxy-1H-pyrazole-3-carboxylic acid hydrazide analogs has been synthesized and were investigated for their in vitro effect on the replication of hepatitis-C virus (HCV) in HepG2 hepatocellular carcinoma cell line infected with the virus .Molecular Structure Analysis
Pyrazoles are five-membered heterocycles that constitute a class of compounds particularly useful in organic synthesis. They are one of the most studied groups of compounds among the azole family .Chemical Reactions Analysis
The α,β-ethylenic ketones having a leaving group may react with hydrazine derivatives to form pyrazolines which, after removal of the leaving group, provide the desired pyrazoles .Scientific Research Applications
Synthesis of Pyrazole Derivatives
4-Amino-1H-pyrazole-3-carboxylic acid: is a key intermediate in the synthesis of various pyrazole derivatives. These derivatives are synthesized using different methods, including transition-metal catalysts and photoredox reactions . The pyrazole ring is a common scaffold in medicinal chemistry due to its versatility and the ability to exhibit a wide range of biological activities .
Medicinal Chemistry: Anticancer and Anti-inflammatory Agents
In medicinal chemistry, 4-Amino-1H-pyrazole-3-carboxylic acid derivatives have been explored for their anticancer and anti-inflammatory properties. The pyrazole nucleus is an easy-to-prepare scaffold with large therapeutic potential, leading to the development of compounds like Pirtobrutinib .
Agricultural Applications: Herbicides
The compound has been used in the synthesis of derivatives for agricultural applications, particularly as herbicides. This showcases the compound’s utility in developing products that can contribute to agricultural productivity .
Antimicrobial and Antioxidant Properties
Pyrazole derivatives, including those derived from 4-Amino-1H-pyrazole-3-carboxylic acid , have been reported to possess antimicrobial and antioxidant properties. This makes them valuable in the development of new treatments for infections and diseases caused by oxidative stress .
Industrial Applications
The pyrazole derivatives are also used in industrial applications, such as in polymer and supramolecular chemistry, cosmetic colorings, and UV stabilizers. This highlights the compound’s role in various sectors beyond pharmaceuticals .
Synthesis of Liquid Crystal Materials
Some pyrazole derivatives exhibit liquid crystal properties, which are used in the display technologies. The synthesis of these materials often involves 4-Amino-1H-pyrazole-3-carboxylic acid as a starting point, demonstrating its importance in advanced material science .
Mechanism of Action
Mode of Action
The specific mode of action of 4-Amino-1H-pyrazole-3-carboxylic acid is currently unknown . It’s known that many pyrazole derivatives interact with their targets through hydrogen bonding and hydrophobic interactions .
Biochemical Pathways
Pyrazole derivatives are known to be involved in a wide range of biochemical processes, but the specific pathways affected by this compound require further investigation .
Future Directions
While the specific future directions for 4-Amino-1H-pyrazole-3-carboxylic acid are not mentioned in the retrieved papers, pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media .
properties
IUPAC Name |
4-amino-1H-pyrazole-5-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3O2/c5-2-1-6-7-3(2)4(8)9/h1H,5H2,(H,6,7)(H,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SHRRRNSPESGSCM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=C1N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20626524 |
Source
|
| Record name | 4-Amino-1H-pyrazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20626524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
127.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Amino-1H-pyrazole-3-carboxylic acid | |
CAS RN |
116008-52-7 |
Source
|
| Record name | 4-Amino-1H-pyrazole-5-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20626524 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-amino-1H-pyrazole-3-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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